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Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Introduction
YK11 is a synthetic steroidal selective androgen receptor modulator (SARM) that has garnered

significant interest in preclinical research for its potent anabolic effects on muscle and bone

tissue.[1][2] Structurally derived from dihydrotestosterone (DHT), YK11 functions as a partial

agonist of the androgen receptor (AR).[1][3] Its unique mechanism of action involves not only

the partial activation of the AR but also the significant induction of follistatin, a potent inhibitor of

myostatin.[1][3] This dual action makes YK11 a compound of interest for studying muscle

growth and differentiation. This document provides detailed protocols for the preparation,

sterilization, and storage of YK11 stock solutions in dimethyl sulfoxide (DMSO) for use in in-

vitro cell culture experiments.

Quantitative Data Summary
The following tables summarize the key quantitative data for YK11.

Table 1: Physicochemical Properties of YK11
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Property Value Reference

Molecular Formula C₂₅H₃₄O₆ [4]

Molecular Weight 430.53 g/mol [4][5]

CAS Number 1370003-76-1 [4][5]

Table 2: Solubility and Storage of YK11

Parameter Details Reference

Solubility in DMSO 4.31 mg/mL (10.01 mM) [5]

Recommended Solvent DMSO [5]

Storage of Powder -20°C for up to 3 years [5]

Storage of Stock Solution in

DMSO
-80°C for up to 1 year [5]

Table 3: Recommended Working Concentrations for In Vitro Studies

Cell Line Application
Working
Concentration

Reference

HEK293
Androgen receptor

transcriptional activity
0.1 µM [4][5]

HEK293

Androgen receptor

target gene

expression

10 µM [4]

C2C12 myoblasts
Myogenic

differentiation
500 nM (0.5 µM) [4][6]

MC3T3-E1

osteoblasts

Proliferation and

mineralization
0.5 µM [7]
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Experimental Protocols
Materials

YK11 powder

Sterile, cell culture grade Dimethyl Sulfoxide (DMSO)

Sterile, DMSO-compatible syringe filters (0.2 or 0.22 µm pore size, e.g., PTFE or nylon)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Laminar flow hood (Biological Safety Cabinet Class II)

Sterile serological pipettes and pipette tips

Vortex mixer

Protocol 1: Preparation of a 10 mM YK11 Stock Solution
in DMSO
This protocol describes the preparation of a 10 mM stock solution of YK11 in DMSO. This

concentration is suitable for subsequent dilution to typical working concentrations for cell

culture experiments.

Aseptic Technique: Perform all steps in a certified laminar flow hood to maintain sterility.[5][8]

[9] Wipe down all surfaces and materials entering the hood with 70% ethanol.

Weighing YK11: On a calibrated analytical balance, carefully weigh out the desired amount

of YK11 powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.305

mg of YK11 (Molecular Weight = 430.53 g/mol ).

Dissolving YK11: Transfer the weighed YK11 powder into a sterile microcentrifuge tube.

Using a sterile pipette, add the calculated volume of sterile DMSO to the tube. For the

example above, add 1 mL of DMSO.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b15541484?utm_src=pdf-body
https://www.benchchem.com/product/b15541484?utm_src=pdf-body
https://www.benchchem.com/product/b15541484?utm_src=pdf-body
https://www.thermofisher.com/jp/ja/home/references/gibco-cell-culture-basics/aseptic-technique.html
https://www.sartorius.com/en/applications/life-science-research/cell-biology/cell-culture/preparation
https://www.assaygenie.com/cell-culture-guide-techniques-and-protocols/
https://www.benchchem.com/product/b15541484?utm_src=pdf-body
https://www.benchchem.com/product/b15541484?utm_src=pdf-body
https://www.benchchem.com/product/b15541484?utm_src=pdf-body
https://www.benchchem.com/product/b15541484?utm_src=pdf-body
https://www.benchchem.com/product/b15541484?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15541484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solubilization: Tightly cap the tube and vortex thoroughly until the YK11 powder is

completely dissolved. Gentle warming in a 37°C water bath or sonication can be used to aid

dissolution if necessary.[10] Visually inspect the solution to ensure there are no visible

particles.

Sterile Filtration: To ensure the sterility of the stock solution, it is crucial to filter it through a

sterile, DMSO-compatible syringe filter (0.2 or 0.22 µm).[4][11][12]

Draw the YK11-DMSO solution into a sterile syringe.

Attach a sterile 0.2 or 0.22 µm syringe filter (PTFE or nylon) to the syringe.

Carefully dispense the solution through the filter into a new, sterile microcentrifuge tube or

cryovial.

Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes in

sterile cryovials to avoid repeated freeze-thaw cycles. Store the aliquots at -80°C for long-

term storage (up to 1 year).[5] For shorter-term storage, -20°C is also acceptable.

Protocol 2: Preparation of Working Solutions for Cell
Culture

Thawing the Stock Solution: Thaw an aliquot of the 10 mM YK11 stock solution at room

temperature.

Dilution: In the laminar flow hood, perform serial dilutions of the stock solution in sterile cell

culture medium to achieve the desired final working concentration.

Important: The final concentration of DMSO in the cell culture medium should be kept as

low as possible, typically below 0.5%, to avoid solvent-induced cytotoxicity.[8]

Solvent Control: Prepare a vehicle control by adding the same final concentration of DMSO

(without YK11) to the cell culture medium. This is essential to distinguish the effects of YK11
from any potential effects of the solvent.

Application to Cells: Add the prepared working solutions (YK11 and vehicle control) to your

cell cultures and proceed with the experiment.
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Visualization of Signaling Pathway and
Experimental Workflow
Below are diagrams created using the DOT language to visualize the YK11 signaling pathway

and the experimental workflow for preparing the stock solution.

Cell

YK11 Androgen Receptor (AR)
Partial Agonist

Follistatin (Fst)
Induces Expression

Myogenic Regulatory Factors
(MyoD, Myf5, Myogenin)

Induces Expression

Myostatin (MSTN)

Inhibits

Muscle Differentiation

Inhibits

Promotes
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Caption: YK11 Signaling Pathway in Myogenic Differentiation.
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Preparation

Usage

1. Weigh YK11 Powder

2. Dissolve in Sterile DMSO

3. Vortex to Solubilize

4. Sterile Filter (0.22 µm)

5. Aliquot into Cryovials

6. Store at -80°C

7. Thaw Aliquot

For Experiment

8. Dilute in Culture Medium

9. Apply to Cells

Click to download full resolution via product page

Caption: Experimental Workflow for YK11 Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. YK-11 - Wikipedia [en.wikipedia.org]

2. sportstechnologylabs.com [sportstechnologylabs.com]

3. fitscience.co [fitscience.co]

4. researchgate.net [researchgate.net]

5. Aseptic Laboratory Techniques and Safety in Cell Culture | Thermo Fisher Scientific - JP
[thermofisher.com]

6. researchgate.net [researchgate.net]

7. Selective Androgen Receptor Modulator, YK11, Up-Regulates Osteoblastic Proliferation
and Differentiation in MC3T3-E1 Cells [jstage.jst.go.jp]

8. Sterile Cell Culture Preparation | Sartorius [sartorius.com]

9. assaygenie.com [assaygenie.com]

10. Selective Androgen Receptor Modulator, YK11, Up-Regulates Osteoblastic Proliferation
and Differentiation in MC3T3-E1 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

11. zellbio.eu [zellbio.eu]

12. DMSO Sterile Filtered | Dimethylsulfoxide | G-Biosciences [gbiosciences.com]

To cite this document: BenchChem. [Preparing YK11 Stock Solution in DMSO for Cell
Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15541484#preparing-yk11-stock-solution-in-dmso-
for-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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